![molecular formula C15H12BrClN4O B2670913 6-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-5-chloropyridine-3-carbonitrile CAS No. 2380141-65-9](/img/structure/B2670913.png)
6-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-5-chloropyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-5-chloropyridine-3-carbonitrile, also known as BPC-157, is a synthetic peptide that has been extensively studied for its potential therapeutic applications. This peptide has been found to have a wide range of effects on the body, including promoting healing, reducing inflammation, and improving overall health.
Scientific Research Applications
Synthesis and Antibacterial Activity
Pyridine derivatives, including compounds structurally related to 6-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-5-chloropyridine-3-carbonitrile, have been synthesized and evaluated for their antimicrobial properties. For instance, novel 4-pyrrolidin-3-cyanopyridine derivatives displayed significant antimicrobial activity against a range of aerobic and anaerobic bacteria, with minimal inhibitory concentration values ranging from 6.2 to 100 µg/mL, highlighting their potential in antibacterial applications (Bogdanowicz et al., 2013).
Catalytic Applications
3-Bromopyridine derivatives have been utilized in palladium-catalyzed cyclization reactions, demonstrating their versatility in chemical synthesis. For example, 3-bromopyridine-4-carbaldehyde underwent cyclization with carboxylic acids under specific conditions to yield various pyridine-derivatives, showcasing the compound's utility in the synthesis of complex organic molecules (Cho & Kim, 2008).
Spectroscopic Analysis and Structural Features
Pyridine derivatives, including those related to the target compound, have been extensively studied for their structural characteristics using spectroscopic techniques. Such analyses offer insights into their molecular structure, hydrogen bonding interactions, and spectral properties, which are crucial for understanding their chemical behavior and potential applications in materials science (Tranfić et al., 2011).
Molecular Docking and In Vitro Screening
The synthesis of novel pyridine and fused pyridine derivatives, followed by their in silico molecular docking screenings and in vitro antimicrobial and antioxidant activities, underscores the relevance of these compounds in pharmaceutical research. The study of their interactions with target proteins can lead to the development of new therapeutic agents (Flefel et al., 2018).
properties
IUPAC Name |
6-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-5-chloropyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrClN4O/c16-12-8-19-3-1-14(12)22-11-2-4-21(9-11)15-13(17)5-10(6-18)7-20-15/h1,3,5,7-8,11H,2,4,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNJBNMFCINYIFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=C(C=NC=C2)Br)C3=C(C=C(C=N3)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-5-chloropyridine-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.